Salvicin
Salvicin
Salvicin is a natural product found in Pulicaria and Pulicaria salviifolia with data available.
Brand Name:
Vulcanchem
CAS No.:
104700-94-9
VCID:
VC20751049
InChI:
InChI=1S/C20H32O4/c1-13(9-11-21)8-10-19(3)14(2)12-17(22)20(4)15(18(23)24)6-5-7-16(19)20/h6,9,14,16-17,21-22H,5,7-8,10-12H2,1-4H3,(H,23,24)/b13-9+/t14-,16-,17+,19+,20+/m1/s1
SMILES:
CC1CC(C2(C(C1(C)CCC(=CCO)C)CCC=C2C(=O)O)C)O
Molecular Formula:
C20H32O4
Molecular Weight:
336.5 g/mol
Salvicin
CAS No.: 104700-94-9
Cat. No.: VC20751049
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Salvicin is a natural product found in Pulicaria and Pulicaria salviifolia with data available. |
|---|---|
| CAS No. | 104700-94-9 |
| Molecular Formula | C20H32O4 |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | (4aR,5S,6R,8S,8aR)-8-hydroxy-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H32O4/c1-13(9-11-21)8-10-19(3)14(2)12-17(22)20(4)15(18(23)24)6-5-7-16(19)20/h6,9,14,16-17,21-22H,5,7-8,10-12H2,1-4H3,(H,23,24)/b13-9+/t14-,16-,17+,19+,20+/m1/s1 |
| Standard InChI Key | GTOZGWPAQKVWLE-DLOZJNQXSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H]([C@@]2([C@@H]([C@@]1(C)CC/C(=C/CO)/C)CCC=C2C(=O)O)C)O |
| SMILES | CC1CC(C2(C(C1(C)CCC(=CCO)C)CCC=C2C(=O)O)C)O |
| Canonical SMILES | CC1CC(C2(C(C1(C)CCC(=CCO)C)CCC=C2C(=O)O)C)O |
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